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Audience: Researchers, scientists, and drug development professionals engaged in mass

spectrometry-based analyses.

Introduction

In electrospray ionization mass spectrometry (ESI-MS), the formation of adduct ions is a
common phenomenon. While protonated molecules ([M+H]*) are often the species of interest
for quantification and structural elucidation, the presence of other adducts, particularly sodium
adducts ([M+Na]*), can complicate data analysis, reduce sensitivity for the target analyte, and
impact reproducibility. This guide provides a comprehensive resource for understanding,
troubleshooting, and mitigating issues related to sodium adduct formation in your LC-MS

experiments.

Frequently Asked Questions (FAQS)
In-Depth Troubleshooting Guides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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